Cas no 1025680-23-2 ((E)-3-(4-ethoxyanilino)-2-(2H-tetrazol-5-yl)prop-2-enenitrile)

• Product Name: (E)-3-(4-ethoxyanilino)-2-(2H-tetrazol-5-yl)prop-2-enenitrile
• CAS No: 1025680-23-2
• MF: C₁₂H₁₂N₆O
• MW: 256.26328086853
• MDL: MFCD00170721
• CID: 5214955
• Update Time: 2026-03-06

(E)-3-(4-ethoxyanilino)-2-(2H-tetrazol-5-yl)prop-2-enenitrile Chemical and Physical Properties

Names and Identifiers

• (E)-3-(4-ethoxyanilino)-2-(2H-tetrazol-5-yl)prop-2-enenitrile

• MDL： MFCD00170721
• Inchi： 1S/C12H12N6O/c1-2-19-11-5-3-10(4-6-11)14-8-9(7-13)12-15-17-18-16-12/h3-6,8,14H,2H2,1H3,(H,15,16,17,18)/b9-8-
• InChI Key： UPDZVRGNNPDFOW-HJWRWDBZSA-N
• SMILES： C(#N)/C(/C1=NNN=N1)=C/NC1=CC=C(OCC)C=C1

Additional information on (E)-3-(4-ethoxyanilino)-2-(2H-tetrazol-5-yl)prop-2-enenitrile

Comprehensive Analysis of (E)-3-(4-ethoxyanilino)-2-(2H-tetrazol-5-yl)prop-2-enenitrile (CAS No. 1025680-23-2)

The compound (E)-3-(4-ethoxyanilino)-2-(2H-tetrazol-5-yl)prop-2-enenitrile (CAS No. 1025680-23-2) is a structurally unique molecule that has garnered significant attention in the field of medicinal chemistry and drug discovery. Its distinctive combination of a tetrazole ring and an ethoxyanilino moiety makes it a promising candidate for various pharmaceutical applications. Researchers are particularly interested in its potential as a kinase inhibitor, given the growing demand for targeted therapies in oncology and autoimmune diseases.

One of the most searched questions in the context of tetrazole-containing compounds is their role in improving drug bioavailability. The tetrazole group in (E)-3-(4-ethoxyanilino)-2-(2H-tetrazol-5-yl)prop-2-enenitrile is known to enhance metabolic stability, a critical factor in the development of orally administered drugs. This aligns with the current trend in pharmaceutical research, where scientists are actively exploring ways to optimize drug absorption and reduce first-pass metabolism.

Another hot topic in the scientific community is the application of small-molecule inhibitors in precision medicine. The ethoxyanilino fragment in this compound suggests potential interactions with specific protein targets, making it a subject of interest for researchers working on personalized treatment strategies. With the rise of AI-driven drug discovery, computational studies on CAS No. 1025680-23-2 have also increased, as machine learning models help predict its binding affinity and selectivity.

From a synthetic chemistry perspective, the prop-2-enenitrile backbone of this compound offers versatility for further derivatization. This feature is highly valued in fragment-based drug design, where modular structures are assembled to optimize pharmacological properties. Recent publications have highlighted the use of similar scaffolds in the development of anti-inflammatory agents and antiviral drugs, addressing global health challenges such as chronic inflammation and emerging viral infections.

Environmental and regulatory considerations are also key discussion points for compounds like (E)-3-(4-ethoxyanilino)-2-(2H-tetrazol-5-yl)prop-2-enenitrile. As the pharmaceutical industry moves toward greener chemistry, researchers are evaluating the synthetic routes for this molecule to minimize waste and energy consumption. Additionally, its stability under various pH conditions is being investigated to ensure compatibility with large-scale manufacturing processes.

In summary, (E)-3-(4-ethoxyanilino)-2-(2H-tetrazol-5-yl)prop-2-enenitrile (CAS No. 1025680-23-2) represents a compelling case study at the intersection of medicinal chemistry, drug delivery, and sustainable synthesis. Its multifaceted applications and alignment with current research trends make it a valuable subject for further exploration in both academic and industrial settings.